Cas no 61794-52-3 (2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-)

• Product Name: 2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
• CAS No: 61794-52-3
• MF: C₁₂H₆F₄O₂
• MW: 258.168457508087
• CID: 466061
• PubChem ID: 71392143
• Update Time: 2025-04-19

2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3,3'-(2,3,5,6-tetrafluoro-1,4-phenylene)bis-
• 3-[2,3,5,6-tetrafluoro-4-(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
• 61794-52-3
• DTXSID50813965
• 3,3'-(2,3,5,6-Tetrafluoro-1,4-phenylene)di(prop-2-yn-1-ol)

• Inchi： 1S/C12H6F4O2/c13-9-7(3-1-5-17)10(14)12(16)8(11(9)15)4-2-6-18/h17-18H,5-6H2
• InChI Key： MCNJQIZYHOWUQQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#CCO)C(=C(C=1C#CCO)F)F)F

Computed Properties

• Exact Mass: 258.03038
• Monoisotopic Mass: 258.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46